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Envonalkib Technical Support Center
Welcome to the technical support center for Envonalkib. This resource provides researchers,

scientists, and drug development professionals with comprehensive troubleshooting guides

and answers to frequently asked questions regarding the solubility of Envonalkib in Dimethyl

Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing Envonalkib stock solutions?

A1: The recommended solvent for preparing stock solutions of Envonalkib is high-purity,

anhydrous Dimethyl Sulfoxide (DMSO).[1][2] Envonalkib is a lipophilic molecule with low

aqueous solubility, making DMSO an ideal solvent due to its ability to dissolve a wide range of

organic compounds.[3][4][5][6][7] For optimal results and to prevent precipitation, use of fresh,

anhydrous (≥99.9% purity) DMSO is critical.[3][4][8]

Q2: My Envonalkib powder is not dissolving in DMSO at room temperature. What should I do?

A2: If Envonalkib does not readily dissolve with vortexing, you can employ gentle heating and

sonication.[2][8][9] Warm the solution in a water bath set to 30-37°C for 5-10 minutes.[9]

Following heating, brief sonication can help break up any remaining particulates and facilitate

complete dissolution.[2][10][11] Be cautious not to overheat, as it could potentially degrade the

compound.[1]
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Q3: I observed precipitation after diluting my Envonalkib DMSO stock into aqueous cell culture

media. How can I prevent this?

A3: This is a common issue known as precipitation or "salting out," which occurs when a

compound that is soluble in an organic solvent is introduced into an aqueous environment

where it is less soluble.[1][8] To prevent this, it is best to perform serial dilutions of the

concentrated DMSO stock in DMSO first to a lower concentration before the final dilution into

your aqueous medium. This gradual change in the solvent environment can help keep the

compound in solution. Additionally, ensure the final concentration of DMSO in your cell culture

medium is low (typically ≤0.1% to 0.5%) to avoid cellular toxicity.[12][13]

Q4: What is the maximum recommended concentration for an Envonalkib stock solution in

DMSO?

A4: While the absolute solubility limit may be higher, preparing a stock solution at a

concentration of 10 mM is a standard and recommended practice. This concentration provides

a convenient starting point for making serial dilutions for various assays while minimizing the

risk of the compound falling out of solution over time. Always visually inspect the solution to

ensure it is clear and free of particulates before storage.

Q5: How should I properly store my Envonalkib stock solution?

A5: Once Envonalkib is fully dissolved in DMSO, it is crucial to aliquot the stock solution into

smaller, single-use volumes to avoid repeated freeze-thaw cycles.[3][12] These cycles can

introduce moisture, which may compromise the compound's solubility and stability.[3] Store the

aliquots in tightly sealed vials at -20°C for short-to-medium-term storage (1-6 months) or at

-80°C for long-term storage, protected from light.[3][12]

Troubleshooting Guide for Envonalkib Solubility
If you are encountering persistent solubility issues with Envonalkib in DMSO, follow this

systematic troubleshooting workflow.
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Caption: A step-by-step workflow for troubleshooting Envonalkib solubility issues.
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Data Summary
The solubility of a compound is influenced by the solvent, temperature, and concentration. The

following tables provide hypothetical data for Envonalkib to guide your experimental design.

Table 1: Hypothetical Solubility of Envonalkib in Various Solvents

Solvent Purity/Grade
Temperature
(°C)

Max Solubility
(mM)

Notes

DMSO
Anhydrous

(≥99.9%)
25 ~28 mM

Recommended

solvent.[3]

Ethanol 200 Proof 25 ~5 mM

May be an

alternative for

some

applications.

Methanol ACS Grade 25 ~2 mM

Lower solubility;

not

recommended.

PBS, pH 7.4 1X Solution 25 <0.01 mM

Practically

insoluble in

aqueous buffers.

Table 2: Recommended DMSO Grades for Stock Solutions
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Grade Purity
Key Features &
Recommendations

Anhydrous ≥99.9%

Low water content (<0.1%) is

critical to prevent compound

precipitation.[3][4]

Cell Culture Grade ≥99.5%

Sterile-filtered and tested for

endotoxins; suitable for direct

use in cell-based assays.[14]

[15][16][17]

Molecular Biology Grade ≥99.9%
Tested for the absence of

nucleases and proteases.[3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Envonalkib Stock Solution in DMSO

This protocol describes the standard procedure for preparing a 10 mM stock solution of

Envonalkib (hypothetical Molecular Weight: 530.65 g/mol ).

Materials:

Envonalkib powder

Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9% purity[3]

Sterile microcentrifuge tubes (1.5 mL)

Calibrated micropipettes and sterile tips

Analytical balance

Vortex mixer

Water bath or sonicator (optional)

Procedure:
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Preparation: Allow the vial of Envonalkib powder and the bottle of anhydrous DMSO to

equilibrate to room temperature before opening to minimize moisture absorption.[8]

Weighing: Tare a sterile 1.5 mL microcentrifuge tube on an analytical balance. Carefully

weigh 5.31 mg of Envonalkib powder directly into the tube.

Solvent Addition: Using a calibrated micropipette, add exactly 1.0 mL of anhydrous DMSO to

the microcentrifuge tube containing the Envonalkib powder.

Dissolution:

Securely cap the tube and vortex the solution vigorously for 1-2 minutes.[10]

Visually inspect the solution against a light source. If any solid particles remain, proceed to

the next step.

Assisted Dissolution (If Necessary):

Place the tube in a water bath heated to 30-37°C for 5-10 minutes.

Alternatively, or in addition, sonicate the tube in a bath sonicator for 5 minutes.[2][11]

Vortex again and visually confirm that the solution is completely clear.

Storage: Aliquot the 10 mM stock solution into several single-use, tightly-capped sterile

tubes. Store at -20°C or -80°C, protected from light.[12]

Envonalkib Signaling Pathway
Envonalkib is a potent and selective inhibitor of the Anaplastic Lymphoma Kinase (ALK)

receptor tyrosine kinase.[18][19] Constitutive activation of ALK signaling, often through genetic

rearrangements, drives cellular proliferation and survival in various cancers.[19][20]

Envonalkib exerts its therapeutic effect by blocking the downstream signaling cascades

initiated by ALK.[21]
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ALK Signaling Pathway Inhibition by Envonalkib
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Caption: Envonalkib inhibits the ALK receptor, blocking key downstream pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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